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Compound of Interest

Compound Name: (1S,2R)-2-Phenylcyclohexanol

Cat. No.: B1353938 Get Quote

This document provides the molecular weight and associated chemical data for the compound

(1S,2R)-2-phenylcyclohexanol, tailored for researchers, scientists, and professionals in drug

development.

Chemical Identity and Properties
(1S,2R)-2-phenylcyclohexanol is a chiral organic compound. Its molecular properties are

summarized below.

Parameter Value Source

Molecular Formula C₁₂H₁₆O [1][2][3]

Molecular Weight 176.25 g/mol [1][4]

IUPAC Name
(1S,2R)-2-phenylcyclohexan-1-

ol
[1]

CAS Number 34281-92-0 [2][5][6]

Note on Data Applicability:

The user request specified the inclusion of detailed experimental protocols and visualizations of

signaling pathways or workflows. For the determination of a compound's molecular weight,

these requirements are not applicable. Molecular weight is a fundamental, calculated property
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derived from the chemical formula, which is determined through established analytical

techniques like mass spectrometry and elemental analysis. There are no signaling pathways or

complex experimental workflows involved in the calculation of this intrinsic property.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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